Cas no 828263-12-3 (2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-)
828263-12-3 structure
Product name:2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-
2-Octadecanone, 18-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-
- 18-(1,3-benzodioxol-5-yl)octadecan-2-one
- DTXSID50463202
- 828263-12-3
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- Inchi： InChI=1S/C25H40O3/c1-22(26)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-23-18-19-24-25(20-23)28-21-27-24/h18-20H,2-17,21H2,1H3
- InChI Key： SVTYLQARFHCNGC-UHFFFAOYSA-N
- SMILES： CC(=O)CCCCCCCCCCCCCCCCC1=CC2=C(C=C1)OCO2
Computed Properties
- Exact Mass: 388.29774513g/mol
- Monoisotopic Mass: 388.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 35.5Ų
2-Octadecanone, 18-(1,3-benzodioxol-5-yl)- Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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5. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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